Cas no 2229076-03-1 (1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229076-03-1
• MF: C₁₁H₈ClF₃O₃
• MW: 280.627633094788
• CID: 6610055
• PubChem ID: 165705396
• Update Time: 2025-06-22

1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2229076-03-1
• EN300-1961383

• Inchi： 1S/C11H8ClF3O3/c1-18-6-3-2-5(13)8(12)7(6)10(9(16)17)4-11(10,14)15/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： ZVMUVEWPTQHRGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C1(C(=O)O)CC1(F)F)OC)F

Computed Properties

• Exact Mass: 280.0114063g/mol
• Monoisotopic Mass: 280.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound 1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by the CAS number 2229076-03-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a substituted phenyl group with a cyclopropane ring and a carboxylic acid functional group. The presence of multiple halogen atoms (chlorine and fluorine) and a methoxy group introduces interesting electronic and steric properties, making it a valuable subject for research and development.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the design of new pharmaceutical agents. The cyclopropane ring, known for its strain energy and reactivity, has been extensively studied in medicinal chemistry due to its ability to modulate the pharmacokinetic properties of molecules. The substitution pattern on the phenyl ring—specifically the positions of chlorine, fluorine, and methoxy groups—plays a crucial role in determining the compound's bioavailability, stability, and interactions with biological targets.

The synthesis of 1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl derivative. This is followed by coupling reactions to introduce the cyclopropane ring and subsequent functionalization to install the carboxylic acid group. Recent advancements in catalytic methods and stereocontrol have enabled more efficient and selective syntheses, reducing costs and improving yields.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for treating various diseases, including cancer and infectious diseases. Its ability to inhibit specific enzymes or receptors makes it a candidate for drug development programs targeting these pathways. Additionally, its unique chemical properties make it suitable for use in materials science, particularly in the development of advanced polymers or coatings with tailored mechanical and thermal properties.

Environmental considerations are also a critical aspect of research involving this compound. Studies have been conducted to assess its biodegradability and potential impact on ecosystems. These investigations are essential for ensuring that any commercial applications of this compound align with sustainability goals and regulatory requirements.

In conclusion, 1-(2-chloro-3-fluoro-6-methoxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a fascinating example of how modern organic chemistry can yield compounds with diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.